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Compound of Interest

Compound Name: Tungsten-182

Cat. No.: B076582

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear decay properties of
Tungsten-182 (182W). It details its decay chain, half-life, and the experimental methodologies
used to determine these characteristics. This document is intended for researchers, scientists,
and professionals in drug development who require a thorough understanding of the isotopic
stability and behavior of tungsten.

Introduction to Tungsten-182

Tungsten-182 is one of the five naturally occurring isotopes of tungsten. While it is
predominantly considered a stable isotope, theoretical calculations suggest it may undergo
alpha decay. However, this decay has not been experimentally observed to date. For most
practical purposes, Tungsten-182 is treated as stable.[1] It is important to distinguish the
intrinsic decay of 182W from its formation as a daughter product in the decay chain of the extinct
radionuclide Hafnium-182 (182Hf), a process significant in geochronology.

Decay Chain and Half-Life of Tungsten-182

The theoretical decay mode for Tungsten-182 is alpha decay, which would result in the
formation of Hafnium-178 (*78Hf).

Decay Equation:

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b076582?utm_src=pdf-interest
https://www.benchchem.com/product/b076582?utm_src=pdf-body
https://www.benchchem.com/product/b076582?utm_src=pdf-body
https://www.benchchem.com/product/b076582?utm_src=pdf-body
https://www.benchchem.com/product/b076582?utm_src=pdf-body
https://arxiv.org/abs/nucl-ex/0211013
https://www.benchchem.com/product/b076582?utm_src=pdf-body
https://www.benchchem.com/product/b076582?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

182\\/ - 178Hf + (

The decay of Tungsten-182 has not been experimentally confirmed. Consequently, only a

lower limit for its half-life has been established through experimental investigation.

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the properties and

theoretical decay of Tungsten-182.

Property Value

Isotope Tungsten-182 (182W)
Natural Abundance 26.5%

Protons 74

Neutrons 108

Atomic Mass 181.948204 u

Stability Observationally Stable

Theoretical Decay Mode

Alpha (a) Decay

Theoretical Daughter

Hafnium-178 (178Hf)

Experimental Half-Life

> 7.7 x 102t years (90% C.L.)

Table 1: Properties of Tungsten-182

Decay Parameter

Value

Experimental Half-Life Limit

> 7.7 x 102 years

Theoretical Q-value (o)

1.77 MeV

Table 2: Decay Parameters of Tungsten-182

Experimental Protocols for Half-Life Determination
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The extremely long theoretical half-life of Tungsten-182 necessitates highly sensitive
experimental setups designed to detect rare decay events amidst background radiation. The
experimental limit for the half-life of 182W was established as a part of an experiment primarily
focused on measuring the alpha decay of 8°W. A common methodology for such
measurements involves the use of scintillating crystals that serve as both the source of the
decay and the detector.

Methodology: Low-Background Scintillating Crystal
Spectrometry

A representative experimental protocol for determining the half-life of a long-lived tungsten
iIsotope, based on the work of Danevicha et al. (2002), is as follows:

o Detector and Source Preparation: A Cadmium Tungstate (CdWOa) crystal scintillator is used.
This crystal naturally contains tungsten, including the 182W isotope, and thus acts as both the
source of the potential decay and the detection medium. For enhanced sensitivity to a
specific isotope like 18°W in the original experiment, an enriched 11*CdWOa crystal was
synthesized. The crystal is optically coupled to a photomultiplier tube (PMT).

o Low-Background Environment: The detector assembly is housed within a meticulously
constructed low-background shield. This typically consists of multiple layers of high-purity
materials such as oxygen-free high thermal conductivity (OFHC) copper, lead, and
polyethylene or borated polyethylene to shield against ambient gamma radiation and
neutrons. The entire setup is often located in an underground laboratory to minimize the
cosmic-ray-induced background.

o Data Acquisition: When a decay event occurs within the crystal, the emitted alpha particle
deposits its energy, causing the crystal to scintillate (produce a flash of light). The PMT
detects this light and converts it into an electrical signal. The amplitude of this signal is
proportional to the energy of the alpha particle. The signals are processed by a data
acquisition system that records the energy and time of each event over a long measurement
period (thousands of hours).

 Signal Analysis and Background Discrimination: The key challenge is to distinguish the rare
alpha decay signals from background events. This is achieved through:
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o Pulse Shape Analysis: Alpha particles and background gamma/beta radiation produce
scintillation pulses with slightly different shapes (rise and decay times). By analyzing the
shape of each pulse, it is possible to discriminate between alpha events and other types of
radiation.

o Energy Spectrum Analysis: The data is used to construct an energy spectrum of the
recorded events. A genuine alpha decay of 182W would manifest as a peak in the alpha
energy spectrum at its characteristic Q-value.

» Half-Life Calculation: If a statistically significant peak is observed at the expected energy, the
half-life (T1/2) can be calculated using the following formula:

Ti2=(n(2)*N*t)/S

Where:

o N is the number of 182\ atoms in the crystal.

o tis the measurement time.

o S is the number of detected alpha decays of 182W (the area of the peak).

If no peak is observed, a lower limit for the half-life can be determined based on the
background level in the region of interest.

Visualizations
Tungsten-182 Decay Chain
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Tungsten-182 (182W) fd\ (Theoretical) Hafnium-178 (178Hf)
N (Z=72, N=106)

(Z=74, N=108)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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